Cas no 2229476-33-7 (2-fluoro-1-(1H-indol-7-yl)ethan-1-ol)
2-Fluoro-1-(1H-indol-7-yl)ethan-1-ol is a fluorinated indole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a fluoroethyl group with the indole scaffold, a privileged motif in bioactive compounds. The fluorine substitution enhances metabolic stability and may influence binding affinity in target interactions. This compound is particularly valuable for structure-activity relationship (SAR) studies, serving as an intermediate in the synthesis of fluorinated analogs of indole-based therapeutics. Its well-defined chemical properties make it suitable for use in drug discovery, particularly in the development of CNS-active or enzyme-modulating agents. The product is typically supplied with high purity, ensuring reliability in research applications.
2229476-33-7 structure
Product Name:2-fluoro-1-(1H-indol-7-yl)ethan-1-ol
CAS No:2229476-33-7
MF:C10H10FNO
MW:179.190906047821
CID:5882029
PubChem ID:165977888
Update Time:2025-10-19
2-fluoro-1-(1H-indol-7-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-1-(1H-indol-7-yl)ethan-1-ol
- 2229476-33-7
- EN300-1771600
-
- Inchi: 1S/C10H10FNO/c11-6-9(13)8-3-1-2-7-4-5-12-10(7)8/h1-5,9,12-13H,6H2
- InChI Key: IBZHFZSRKCSVMZ-UHFFFAOYSA-N
- SMILES: FCC(C1C=CC=C2C=CNC=12)O
Computed Properties
- Exact Mass: 179.074642105g/mol
- Monoisotopic Mass: 179.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 36Ų
2-fluoro-1-(1H-indol-7-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1771600-0.05g |
2-fluoro-1-(1H-indol-7-yl)ethan-1-ol |
2229476-33-7 | 0.05g |
$983.0 | 2023-09-20 | ||
| Enamine | EN300-1771600-0.1g |
2-fluoro-1-(1H-indol-7-yl)ethan-1-ol |
2229476-33-7 | 0.1g |
$1031.0 | 2023-09-20 | ||
| Enamine | EN300-1771600-0.25g |
2-fluoro-1-(1H-indol-7-yl)ethan-1-ol |
2229476-33-7 | 0.25g |
$1078.0 | 2023-09-20 | ||
| Enamine | EN300-1771600-0.5g |
2-fluoro-1-(1H-indol-7-yl)ethan-1-ol |
2229476-33-7 | 0.5g |
$1124.0 | 2023-09-20 | ||
| Enamine | EN300-1771600-1.0g |
2-fluoro-1-(1H-indol-7-yl)ethan-1-ol |
2229476-33-7 | 1g |
$1172.0 | 2023-05-23 | ||
| Enamine | EN300-1771600-2.5g |
2-fluoro-1-(1H-indol-7-yl)ethan-1-ol |
2229476-33-7 | 2.5g |
$2295.0 | 2023-09-20 | ||
| Enamine | EN300-1771600-5.0g |
2-fluoro-1-(1H-indol-7-yl)ethan-1-ol |
2229476-33-7 | 5g |
$3396.0 | 2023-05-23 | ||
| Enamine | EN300-1771600-10.0g |
2-fluoro-1-(1H-indol-7-yl)ethan-1-ol |
2229476-33-7 | 10g |
$5037.0 | 2023-05-23 | ||
| Enamine | EN300-1771600-1g |
2-fluoro-1-(1H-indol-7-yl)ethan-1-ol |
2229476-33-7 | 1g |
$1172.0 | 2023-09-20 | ||
| Enamine | EN300-1771600-5g |
2-fluoro-1-(1H-indol-7-yl)ethan-1-ol |
2229476-33-7 | 5g |
$3396.0 | 2023-09-20 |
2-fluoro-1-(1H-indol-7-yl)ethan-1-ol Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2229476-33-7 (2-fluoro-1-(1H-indol-7-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent